Cas no 898751-22-9 (Ethyl 5-(2-bromophenyl)-5-oxovalerate)

• Product Name: Ethyl 5-(2-bromophenyl)-5-oxovalerate
• CAS No: 898751-22-9
• MF: C₁₃H₁₅BrO₃
• MW: 299.160403490067
• MDL: MFCD00672061
• CID: 870813
• PubChem ID: 24727312
• Update Time: 2025-10-30

Ethyl 5-(2-bromophenyl)-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-bromophenyl)-5-oxopentanoate
• ETHYL 5-(2-BROMOPHENYL)-5-OXOVALERATE
• AKOS016023063
• 898751-22-9
• ETHYL5-(2-BROMOPHENYL)-5-OXOVALERATE
• DTXSID60645537
• MFCD00672061
• Ethyl 5-(2-bromophenyl)-5-oxovalerate

• MDL： MFCD00672061
• Inchi： 1S/C13H15BrO3/c1-2-17-13(16)9-5-8-12(15)10-6-3-4-7-11(10)14/h3-4,6-7H,2,5,8-9H2,1H3
• InChI Key： DDPZNTSPRVYYKD-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(CCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 298.02000
• Monoisotopic Mass: 298.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.36520

Additional information on Ethyl 5-(2-bromophenyl)-5-oxovalerate

Ethyl 5-(2-bromophenyl)-5-oxovalerate (CAS No. 898751-22-9): A Compound of Significant Interest in Modern Chemical Research

Ethyl 5-(2-bromophenyl)-5-oxovalerate, with the chemical formula C₁₁H₉BrO₃, is a compound that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 898751-22-9, is a derivative of valeric acid and features a brominated phenyl group, making it a versatile intermediate in synthetic chemistry. The presence of both the ester and bromine substituents provides unique reactivity that has been exploited in various synthetic pathways and biological studies.

The structure of Ethyl 5-(2-bromophenyl)-5-oxovalerate incorporates several key functional groups that contribute to its potential applications. The ester group (-COOEt) not only influences the solubility and metabolic stability of the compound but also serves as a handle for further derivatization. The bromine atom at the para position relative to the carbonyl group enhances electrophilic substitution reactions, allowing for the introduction of additional functional moieties. These characteristics make it a valuable building block in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing brominated aromatic rings. The bromine atom in Ethyl 5-(2-bromophenyl)-5-oxovalerate can be selectively modified through various reactions, such as Suzuki-Miyaura cross-coupling, which opens up possibilities for creating novel heterocyclic compounds. These derivatives have shown promise in preliminary studies as potential candidates for therapeutic applications, particularly in the areas of anti-inflammatory and anticancer research.

One of the most compelling aspects of Ethyl 5-(2-bromophenyl)-5-oxovalerate is its role as a precursor in the synthesis of biologically active molecules. Researchers have utilized this compound to develop new analogs with enhanced binding affinity to specific biological targets. For instance, modifications at the phenyl ring have been shown to influence receptor binding profiles, leading to compounds with improved pharmacokinetic properties. Such findings highlight the importance of this intermediate in drug discovery efforts.

The synthesis of Ethyl 5-(2-bromophenyl)-5-oxovalerate involves multi-step organic transformations that showcase modern synthetic methodologies. The process typically begins with the bromination of 2-bromophenol, followed by condensation with ethyl acetoacetate under basic conditions. This approach highlights the compound's significance as a synthetic intermediate and underscores its utility in constructing more complex molecular architectures.

Recent advancements in computational chemistry have further enhanced our understanding of Ethyl 5-(2-bromophenyl)-5-oxovalerate's reactivity and potential applications. Molecular modeling studies have predicted that this compound can serve as a scaffold for designing molecules with specific biological activities. These predictions are supported by experimental data showing that derivatives of this compound exhibit desirable pharmacological properties when tested in vitro and in vivo.

The versatility of Ethyl 5-(2-bromophenyl)-5-oxovalerate is also evident in its application as a ligand in coordination chemistry. The combination of an ester group and a brominated aromatic ring allows for coordination with various metal centers, leading to complexes with unique catalytic properties. Such complexes have been explored for their potential use in organic transformations, including cross-coupling reactions and oxidation processes.

In conclusion, Ethyl 5-(2-bromophenyl)-5-oxovalerate (CAS No. 898751-22-9) represents a significant advancement in chemical research due to its structural features and broad applicability. Its role as a synthetic intermediate, particularly in the development of biologically active molecules, underscores its importance in modern pharmaceutical research. As our understanding of its reactivity continues to grow, so too will its utility across various scientific disciplines.